The Water-Cooled Lithium–Lead Breeding Blanket (WCLL) and Helium-Cooled Pebble Bed (HCPB) are two leading breeding blanket concept candidates to become the driver blanket for the EU-DEMO reactor. As a breeding material, WCLL uses Lithium–Lead alloy, HCPB uses lithium orthosilicate, and all breeding units have tubes for cooling purposes. The same concepts, as neutrons multiplier, use Li–Pb alloy and Be. The estimation of neutron fluxes, nuclear heating and dose rates are essential to assess the nuclear performance of the breeding blankets. It is a necessary calculation that supports the design of the two breeder blanket concepts of the DEMO nuclear fusion reactor. Two widely used codes, MCNP6 with FENDL-3.2 nuclear data library and ADVANTG, which employs the FW-Cadis method to reduce the variance of Monte Carlo simulation results, were used in this paper.

Neutron spectrum unfolding using activation foils is currently the primary technique planned for measuring the neutron energy spectrum at the first wall of power-generating fusion reactors. Room for improvement in the effectiveness of current foil selection was identified, and a program produced to select foils procedurally in order to maximise the accuracy of the unfolding procedure. Using Kullback–Leibler Divergence to quantify the accuracy, the spectrum unfolded by the procedurally selected set of foils is found to be more accurate than the spectrum unfolded by a set of foils used in the literature.

Tungsten is a prime candidate for plasma facing materials (PFM) of internal components in fusion reactors due to its high thermal conductivity, high melting point and low sputtering yield. However, the brittleness of W at low temperature and the embrittlement caused by recrystallization and irradiation is a concern for this application of W engineering. To improve the properties, a modified W by the addition of a dispersion agent is introduced. The existence of dispersoids such as oxides (Y2O3, La2O3) or carbides (TiC, ZrC, HfC, Ta2C) helps to improve the mechanical properties and migration of grain boundaries therefore suppressing the embrittlement. In this work, three types of dispersion modified W are processed: W–Y2O3, W–TiC and W–TiC–Y2O3. The materials are fabricated with novel wet chemical method followed by consolidation through spark plasma sintering (SPS). The microhardness and microstructure are studied in this work. Dispersoids’density, size, distribution, crystal structure as well as composition are also investigated. A range of characterization techniques is applied, including metallography microscopy, scanning electron microscopy, transmission electron microscopy and energy dispersive spectroscopy.

Transient coaxial helicity injection (CHI) is a promising candidate for solenoid-free plasma current start-up in a low-aspect-ratio tokamak in support of developing fully non-inductive scenarios. The aim of the transient CHI research on QUEST is to develop a reactor-relevant CHI design. On QUEST, a CHI discharge is initiated by driving current along magnetic field lines that connect an electrically insulated electrode plate (which is referred to as a bias electrode) to a vessel component at the bottom region of the spherical tokamak. In the first application of CHI on QUEST, the electrically insulated electrode plate was biased with respect to the outer vessel in a configuration referred to as low-field-side (LFS) injection. To maintain a narrow injector flux footprint width throughout the discharge, QUEST is now developing a high-field-side (HFS) injection configuration, in which the electrically insulated electrode plate is biased with respect to the inner vessel components. Through the implementation of a CHI-dedicated gas injection system, studies in the HFS injection configuration have now demonstrated good magnetic flux evolution into the vacuum vessel. Toroidal currents up to 43 kA have been achieved, and the generated current has increased in proportion to the magnetic flux connecting the electrodes. These results which show agreement with the CHI-scaling suggest that much higher levels of toroidal current can be generated on QUEST in an optimized CHI system in which the magnetic flux connecting the CHI electrodes is further increased.

Lithium titanate is one of the most promising candidates among advanced tritium breeders for fusion reactors. However, the tritium breeding ratio (TBR) of Li2TiO3 is smaller than that of Li2O or Li8TiO6, etc., due to its lower Li density. Therefore, new Li-containing ceramics with both high stability and high Li density need to be further explored. In this work, the Li2+xTiO3 powder with high Li content was prepared by the sol-gel method, and the pebbles were fabricated by a wet forming process. The effect of excess lithium on the crystal structure and performance of Li2+xTiO3 were systematically investigated. The synthesis temperature of Li2+xTiO3 powder with a well-developed crystal structure prepared by this method was 500 °C, and all the diffraction patterns of sintered Li2+xTiO3(x = 0–0.4) powder were the same as those of β-Li2TiO3 phase and no second phase peaks are observed. These results demonstrated that Li2+xTiO3 powder was a solid solution with high Li content. The particle size distribution of Li2+xTiO3 powder was about 40–90 nm. As x = 0.3, the Li content is stable both in Li2+xTiO3 powder and pebbles, and the Li2.3TiO3 pebbles presented a very high relative density of 87%, a small grain size of 1.8 μm, and good sphericity of 0.98, respectively. Especially, the crushing load reached 50 N. Thus, the Li2.3TiO3 solid solution pebble is an important candidate breeder material for advanced tritium breeders.Kindly check and confirm street information is correctly identified for Affiliation 1.The street information is correctly identified for Affiliation 1.We are very grateful for your additions.

Analysis of helicon wave heating and current drive capability in EXL-50 spherical torus plasmas has been conducted. It is found that the driven current increases with the launched parallel refractive index \(n_{||}\) and peaks around \(n_{||} = 4.0\) when the frequency of the helicon wave is between 300 and 380 MHz. The helicon wave current drive efficiency shows a relatively stable upward trend with increasing plasma temperature. Moreover, the driven current decreases as the plasma density increases. We also analyzed the current drive with helicon waves of 150 MHz and 170 MHz and found that the driven current at a lower frequency was lower than that at a higher frequency. A positive proportional relationship exists between the driven current and \(n_{||}\). Besides, as \(n_{||}\) increases, the profile of the driven current becomes wider. Finally, the effect of the scrape-off layer (SOL) region on the helicon wave current drive was also investigated.

Making fusion power viable both technologically and commercially has been a challenge for decades due to the great complexity of the science and engineering challenges. In recent years, changes in both government policies and the emergence of private fusion companies have ushered a newfound push to accelerate fusion energy development. Kyoto Fusioneering (KF) is a privately funded fusion engineering start-up, founded to accelerate the development of high performance, commercially viable technologies that will be required for a fusion power plant, specifically those associated with heating and current drive systems, power generation, and the tritium fuel cycle. The company is focused on supporting the rapid expansion of the budding fusion industry. This paper provides a high-level description of some of the technical and industrial challenges it is tackling in developing a commercial fusion reactor, in particular in relation to: plasma heating with gyrotrons, tritium handling and breeding, energy conversion, and fusion materials. It provides an overview of KF's activities in finding solutions to challenges in each of these areas, including via its new testing facility now under construction, UNITY (Unique Integrated Testing Facility). KF’s core capabilities and areas of R&D focus are discussed, with reference to how they benefit the development of a new fusion industry as a whole and bring the technology closer to industrialisation, including via UNITY and through collaboration with external partners. The importance of industrialisation and subsequently commercialisation is also discussed, through KF’s assessment of the newly emerging fusion ecosystem, and where KF as a company sits within it.

The paper presents an overview of the design status of the Radial Neutron Camera (RNC), that, together with the Vertical Neutron Camera, will provide, through reconstruction techniques applied to the measured line-integrated neutron fluxes, the time resolved measurement of the ITER neutron and α-source profile (i.e. neutron emissivity, neutrons emitted per unit time and volume). The RNC is composed of two subsystems, the In-Port RNC and Ex-Port RNC located, respectively, inside and outside the Plug of Equatorial Port #01. The In-Port subsystem is in a more advanced design stage since it has recently undergone the Final Design Review in the ITER procurement process. The paper describes the diagnostic layout, the interfaces, the measurement capabilities and the main challenges in its realization. Prototyping and testing of neutron detectors and electronics components were carried out and led to the choice of the component solutions that can match the environmental and operational constraints in terms radiation hardness, high temperature and electromagnetic compatibility. The performance of the RNC in terms of neutron emissivity measurement capability was assessed through 1D and 2D reconstruction analysis. It is proven that the neutron emissivity can be reconstructed in real-time within the measurement requirements: 10% accuracy, 10 ms time resolution and a/10 (a = plasma minor radius) space resolution.

A large number of electrolytic capacitors are applied in DC link of EAST vertical stabilization control power supply (VSPS), which become the reliability weak links of the power supply. An appropriate film capacitor is selected to take place of electrolytic capacitor applied in DC link. The criteria for calculation of capacitance according to energy storage and ripple current absorption for sizing the DC link are given. The feasibility of the selection of the capacitor is proven in MATLAB simulation in various operation conditions.